Cas no 2091216-56-5 ({4-hydroxy-5H,6H,7H-cyclopentadpyrimidin-2-yl}(imino)methyl-lambda6-sulfanone)

• Product Name: {4-hydroxy-5H,6H,7H-cyclopentadpyrimidin-2-yl}(imino)methyl-lambda6-sulfanone
• CAS No: 2091216-56-5
• MF: C₈H₁₁N₃O₂S
• MW: 213.256839990616
• CID: 5239405
• Update Time: 2025-07-15

{4-hydroxy-5H,6H,7H-cyclopentadpyrimidin-2-yl}(imino)methyl-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• {4-hydroxy-5H,6H,7H-cyclopentadpyrimidin-2-yl}(imino)methyl-lambda6-sulfanone

• Inchi： 1S/C8H11N3O2S/c1-14(9,13)8-10-6-4-2-3-5(6)7(12)11-8/h9H,2-4H2,1H3,(H,10,11,12)
• InChI Key： OWHWNPBKWWRTPB-UHFFFAOYSA-N
• SMILES： O=C1C2CCCC=2NC(S(C)(=N)=O)=N1

Experimental Properties

• Density: 1?+-.0.1 g/cm3(Predicted)
• Boiling Point: 366.3±25.0 °C(Predicted)

Additional information on {4-hydroxy-5H,6H,7H-cyclopentadpyrimidin-2-yl}(imino)methyl-lambda6-sulfanone

Comprehensive Overview of {4-hydroxy-5H,6H,7H-cyclopentadpyrimidin-2-yl}(imino)methyl-lambda6-sulfanone (CAS No. 2091216-56-5)

The compound {4-hydroxy-5H,6H,7H-cyclopentadpyrimidin-2-yl}(imino)methyl-lambda6-sulfanone (CAS No. 2091216-56-5) has garnered significant attention in recent years due to its unique molecular structure and potential applications in pharmaceutical and biochemical research. This sulfanone-derived molecule features a cyclopentadpyrimidine core, which is increasingly studied for its role in modulating biological pathways. Researchers are particularly interested in its imino-methyl functional group, which may contribute to its reactivity and binding affinity in enzymatic systems.

In the context of current scientific trends, CAS No. 2091216-56-5 aligns with the growing demand for novel heterocyclic compounds in drug discovery. The 4-hydroxy-5H,6H,7H-cyclopentadpyrimidin-2-yl moiety is structurally analogous to purine bases, making it a candidate for targeting nucleotide-binding proteins. This has led to inquiries about its potential in cancer therapeutics and anti-inflammatory agents, topics frequently searched in academic and industrial databases. Its lambda6-sulfanone group also raises questions about its stability and metabolic fate, a hot topic in ADME (Absorption, Distribution, Metabolism, Excretion) studies.

From a synthetic chemistry perspective, the preparation of {4-hydroxy-5H,6H,7H-cyclopentadpyrimidin-2-yl}(imino)methyl-lambda6-sulfanone involves multi-step organic transformations, often requiring catalysis optimization and green chemistry approaches to improve yields. These methodologies resonate with the broader push for sustainable synthesis, a frequently searched term in chemical literature. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are critical for characterizing this compound, addressing common user queries about its purity and structural confirmation.

The compound’s potential as a bioisostere for carboxylic acids or other polar groups has also sparked interest in medicinal chemistry forums. Its ability to mimic endogenous molecules while offering improved pharmacokinetic properties is a recurring theme in drug design discussions. Additionally, computational studies on its electronic properties and molecular docking behavior are frequently cited, reflecting the integration of AI-driven drug discovery tools in modern research.

In summary, CAS No. 2091216-56-5 represents a compelling case study at the intersection of heterocyclic chemistry and biomolecular innovation. Its structural complexity and functional versatility make it a subject of ongoing investigation, particularly in fields prioritizing targeted therapy and molecular engineering. As research progresses, this compound may emerge as a key player in addressing unmet medical needs, further solidifying its relevance in contemporary scientific discourse.